Cas no 847394-86-9 (1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 847394-86-9
• MF: C₂₄H₂₉N₃O
• MW: 375.50656580925
• CID: 6369871
• PubChem ID: 4753808
• Update Time: 2025-05-20

1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• 1-(3,4-dimethylphenyl)-4-(1-isopentyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 847394-86-9
• 1-(3,4-dimethylphenyl)-4-[1-(3-methylbutyl)benzimidazol-2-yl]pyrrolidin-2-one
• 1-(3,4-dimethylphenyl)-4-[1-(3-methylbutyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one
• F0660-0500
• Z139615786
• AKOS016260179
• AKOS001175332

• Inchi： 1S/C24H29N3O/c1-16(2)11-12-26-22-8-6-5-7-21(22)25-24(26)19-14-23(28)27(15-19)20-10-9-17(3)18(4)13-20/h5-10,13,16,19H,11-12,14-15H2,1-4H3
• InChI Key： VFXZATBBRXXORH-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCC(C)C)CN1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 375.231062557g/mol
• Monoisotopic Mass: 375.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Introduction to Compound with CAS No. 847394-86-9 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 847394-86-9 is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one, represents a fascinating blend of structural complexity and potential therapeutic applications. Its molecular architecture incorporates several key functional groups that make it a promising candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds due to their diverse biological activities and potential to address various therapeutic challenges. The structure of 1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one features a benzodiazole core, which is well-known for its role in central nervous system (CNS) disorders. The benzodiazole moiety is particularly interesting because it exhibits anxiolytic, sedative, and muscle relaxant properties, making it a valuable scaffold for developing new medications.

Beyond the benzodiazole core, the compound incorporates a pyrrolidinone ring and a 3,4-dimethylphenyl group. These structural elements contribute to the compound's unique pharmacophore, enhancing its potential interactions with biological targets. The presence of a 3-methylbutyl substituent at the 4-position of the pyrrolidinone ring adds another layer of complexity, which may influence its metabolic stability and pharmacokinetic properties. Such structural features are often carefully tailored to optimize binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These computational studies have been instrumental in understanding how 1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one interacts with its intended biological targets. For instance, molecular docking simulations have revealed that this compound can effectively bind to specific receptors in the CNS, suggesting its potential as an anxiolytic agent.

The benzodiazole derivative class has been extensively studied for its therapeutic effects, but there remains a need for compounds with improved efficacy and reduced side effects. The unique structural features of 1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one make it an attractive candidate for further development. Researchers are particularly interested in exploring its potential as a treatment for anxiety disorders and other CNS-related conditions.

In vitro studies have begun to shed light on the pharmacological profile of this compound. Initial experiments have shown that it exhibits promising anxiolytic activity without causing excessive sedation or motor impairment. These findings are encouraging and warrant further investigation into its potential as a novel therapeutic agent. Additionally, the compound's metabolic stability has been assessed through in vitro liver microsome studies, which indicate that it may exhibit favorable pharmacokinetic properties.

The synthesis of 1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups to achieve the desired molecular architecture. Researchers have employed advanced synthetic techniques to ensure high yield and purity throughout the process. This meticulous approach is crucial for obtaining material suitable for preclinical and clinical studies.

The growing interest in heterocyclic compounds like 847394-86-9 underscores their importance in modern drug discovery. These compounds often exhibit unique biological activities that cannot be replicated by simpler molecules. The benzodiazole-pyrrolidinone hybrid structure is particularly noteworthy because it combines the known properties of both moieties into a single entity. This synergistic effect may lead to enhanced therapeutic outcomes compared to individual components.

As research progresses, additional derivatives of this compound are likely to be synthesized and evaluated for their pharmacological properties. The flexibility offered by its molecular framework allows for modifications that can fine-tune its activity profile. Such modifications may include changes to substituents or alterations in ring size and connectivity. Each modification presents an opportunity to optimize the compound's efficacy while minimizing side effects.

The integration of cutting-edge technologies into drug discovery has accelerated the development pipeline for novel therapeutics. High-throughput screening (HTS) platforms are being used to rapidly test large libraries of compounds against various biological targets. This approach has been instrumental in identifying lead candidates like 847394-86-9. Furthermore, advances in biocatalysis and flow chemistry have made it possible to synthesize complex molecules more efficiently than ever before.

The future prospects for this compound are promising given its unique structure and potential therapeutic applications. Further preclinical studies are needed to fully elucidate its safety profile and clinical efficacy. Once these studies are completed successfully, clinical trials can be initiated to evaluate its effectiveness in human patients suffering from anxiety disorders and related conditions.

In conclusion, 847394-86-9, with its formal name being 1-(3,4-dimethylphenyl)-4-1-(3-methylbutyl)-1H- 1, 3-benzodiazol -2 -ylpyrrolidin -2-one, represents a significant advancement in pharmaceutical research due to its innovative structure and potential therapeutic benefits. Its continued investigation holds great promise for addressing unmet medical needs through targeted drug development efforts.